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Compound of Interest

Compound Name: Methoxyacetate

Cat. No.: B1198184

For researchers, scientists, and professionals in drug development, the safe handling of
chemicals is paramount. This guide provides immediate and essential safety and logistical
information for handling Methoxyacetate, including detailed operational protocols and disposal
plans to ensure a safe laboratory environment.

I. Hazard Identification and Personal Protective
Equipment (PPE)

Methoxyacetate is a flammable liquid and vapor that can cause skin, eye, and respiratory
irritation.[1] It may also be harmful if swallowed and could potentially damage fertility or an
unborn child.[2] Therefore, strict adherence to safety protocols and the use of appropriate
Personal Protective Equipment (PPE) are critical.

Recommended Personal Protective Equipment:
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Protection Type

Specific PPE

Purpose

Eye/Face Protection

Chemical safety goggles or a
face shield.[3][4][5]

To protect against splashes
and vapors that can cause
serious eye irritation or

damage.[1]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and
protective clothing to prevent
skin exposure.[3][4][5]

To prevent skin irritation,
dermatitis, and absorption
through the skin.[1][3]

Respiratory Protection

A NIOSH-approved respirator
is necessary if ventilation is
inadequate or when workplace

conditions warrant its use.[3]

To prevent inhalation of vapors
that can cause respiratory tract
irritation, dizziness, or
suffocation.[1][3]

Body Protection

Alab coat, apron, or coveralls.
In case of potential for
significant splashing, a
chemical-resistant suit may be
required.[1][3][6]

To protect the body from

contact with the chemical.

Footwear

Closed-toe shoes, with
protective boots if the situation

requires.[4][6]

To protect feet from spills.

Il. Methoxyacetate Properties

Understanding the physical and chemical properties of Methoxyacetate is crucial for safe

handling and storage.
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Property Value

Physical State Liquid[4]

Appearance Clear, colorless liquid[3][4]
Flash Point 35°C (95°F)[3][4]

Boiling Point 132°C[4]

Relative Density 1.05 g/em?3[4]

Flammable liquid and vapor.[1][3][4] Causes
Hazards skin and eye irritation.[1][3] May cause

respiratory irritation.[1][3]

Note: Occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) are not available for
Methoxyacetate.[1]

lll. Safe Handling and Storage Procedures

Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood.[1]

¢ Avoid contact with skin, eyes, and clothing.[1][3]

e Wash hands thoroughly after handling.[1][3]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][3][4][5]

o Use spark-proof tools and explosion-proof equipment.[3][5]

e Ground and bond containers when transferring material to prevent static discharge.[1][3][5]
e Do not eat, drink, or smoke in areas where Methoxyacetate is handled.[1]

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3][4]
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o Keep away from incompatible materials such as oxidizing agents, acids, and bases.[3][5]
» Store in a designated flammables area.[3]

IV. Emergency Procedures

First Aid:

e If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If you feel
unwell, seek medical attention.[1]

« If on Skin: Immediately remove all contaminated clothing. Rinse the skin with plenty of water.
If skin irritation occurs, get medical advice.[1][4]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[1][4]

 If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you
feel unwell.[1]

Spill Response Workflow:
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Methoxyacetate Spill Response Workflow

Evacuate Immediate Area

:

Don Appropriate PPE
(Gloves, Goggles, Respirator)

:

Ensure Adequate Ventilation

:

Remove All Ignition Sources

:

Contain Spill with Inert Material
(e.g., sand, vermiculite)

:

Absorb Spilled Material

:

Collect into a Suitable,
Labeled Disposal Container

:

Decontaminate Spill Area

:

Dispose of Waste According to
Local Regulations

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a Methoxyacetate spill.
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V. Disposal Plan

Proper disposal of Methoxyacetate and its contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection: Collect waste Methoxyacetate and any contaminated materials (e.g.,
absorbent pads, gloves) in a designated, properly labeled, and sealed container. Do not mix
with other waste.

» Disposal Method: Dispose of the chemical waste through a licensed hazardous waste
disposal company. You may be able to burn the chemical in a chemical incinerator equipped
with an afterburner and scrubber system.[4]

e Regulatory Compliance: Always consult and adhere to all federal, state, and local
environmental regulations regarding hazardous waste disposal.[3][4][5] Chemical waste
generators must ensure complete and accurate classification of the waste.[3][5]

o Container Disposal: Empty containers may retain product residue and can be dangerous. Do
not reuse empty containers. Handle them as you would the product itself and dispose of
them appropriately.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. aksci.com [aksci.com]

e 2. bg.cpachem.com [bg.cpachem.com]

e 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 4. tcichemicals.com [tcichemicals.com]

5. fishersci.com [fishersci.com]

e 6. blog.storemasta.com.au [blog.storemasta.com.au]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1198184?utm_src=pdf-body
https://www.benchchem.com/product/b1198184?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/M0863_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/43236.pdf
https://www.tcichemicals.com/BE/en/sds/M0863_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC165091000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/43236.pdf
https://www.fishersci.com/store/msds?partNumber=AC165091000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/43236.pdf
https://www.benchchem.com/product/b1198184?utm_src=pdf-custom-synthesis
https://aksci.com/sds/4767CC_SDS.pdf
https://bg.cpachem.com/msds?num=SB39390&dnl=sd_-_Methoxyacetic_acid_CAS_625-45-6_EC_210-894-6_%28SB39390%29_%28EU%29.pdf
https://pim-resources.coleparmer.com/sds/43236.pdf
https://www.tcichemicals.com/BE/en/sds/M0863_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC165091000&countryCode=US&language=en
https://blog.storemasta.com.au/examples-of-ppe-for-various-dangerous-goods-classes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Essential Guide to Handling Methoxyacetate: Safety,
Operations, and Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198184#personal-protective-equipment-for-
handling-methoxyacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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